Cas no 10268-39-0 (Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-)

Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]- structure
10268-39-0 structure
Product Name:Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-
CAS No:10268-39-0
MF:C18H18N2O4
MW:326.346524715424
CID:218803
PubChem ID:270611
Update Time:2025-04-19

Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-
    • 6,7-dimethoxy-1-[(4-nitrophenyl)methyl]-3,4-dihydroisoquinoline
    • 1-<4-Nitro-benzyl>-6,7-dimethoxy-3,4-dihydroisochinolin
    • 10268-39-0
    • NSC-113109
    • NSC113109
    • 6,7-dimethoxy-1-(4-nitrobenzyl)-3,4-dihydroisoquinoline
    • DTXSID60297015
    • Inchi: 1S/C18H18N2O4/c1-23-17-10-13-7-8-19-16(15(13)11-18(17)24-2)9-12-3-5-14(6-4-12)20(21)22/h3-6,10-11H,7-9H2,1-2H3
    • InChI Key: YGNQHHPZQXFBEB-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C(CC3C=CC(=CC=3)[N+](=O)[O-])=NCCC=2C=1)OC

Computed Properties

  • Exact Mass: 326.12700
  • Monoisotopic Mass: 326.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 76.6Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 505.1°C at 760 mmHg
  • Flash Point: 259.2°C
  • Refractive Index: 1.605
  • PSA: 76.64000
  • LogP: 3.15870

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